Cas no 262857-01-2 (4H-1,3-Benzodioxin-6-methanol, 2,2-dimethyl-alpha-[[[6-(4-phenylbutoxy)hexyl]amino]methyl]-)

• Product Name: 4H-1,3-Benzodioxin-6-methanol, 2,2-dimethyl-alpha-[[[6-(4-phenylbutoxy)hexyl]amino]methyl]-
• CAS No: 262857-01-2
• MF: C₂₈H₄₁NO₄
• MW: 455.629448652267
• CID: 5687482
• PubChem ID: 10182747
• Update Time: 2023-09-25

4H-1,3-Benzodioxin-6-methanol, 2,2-dimethyl-alpha-[[[6-(4-phenylbutoxy)hexyl]amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Benzodioxin-6-methanol, 2,2-dimethyl-α-[[[6-(4-phenylbutoxy)hexyl]amino]methyl]-
• OYCVIHNVPFDNLD-UHFFFAOYSA-N
• 4H-1,3-Benzodioxin-6-methanol, 2,2-dimethyl-alpha-[[[6-(4-phenylbutoxy)hexyl]amino]methyl]-
• 1-(2,2-dimethyl-4H-benzo[d][1,3]dioxin-6-yl)-2-(6-(4-phenylbutoxy)hexylamino)ethanol
• 262857-01-2
• [2-(2,2-dimethyl-4H-benzo[1,3]dioxin-6-yl)-2-hydroxyethyl]-6-[4-phenylbutoxy)hexylamine
• SCHEMBL2829651
• 1-(2,2-Dimethyl-4H-benzo[d][1,3]dioxin-6-yl)-2-(6-(4 phenylbutoxy)hexylamino)ethanol
• N-[2-(2,2-dimethyl-4H-benzo[1,3]dioxin-6-yl)-2-hydroxyethyl]-6-(4-phenylbutoxy)hexylamine

• Inchi： 1S/C28H41NO4/c1-28(2)32-22-25-20-24(15-16-27(25)33-28)26(30)21-29-17-9-3-4-10-18-31-19-11-8-14-23-12-6-5-7-13-23/h5-7,12-13,15-16,20,26,29-30H,3-4,8-11,14,17-19,21-22H2,1-2H3
• InChI Key： OYCVIHNVPFDNLD-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2COC1(C)C)C(CNCCCCCCOCCCCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 455.30355879g/mol
• Monoisotopic Mass: 455.30355879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 15
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 60Ų

Experimental Properties

• Density: 1.062±0.06 g/cm3(Predicted)
• Boiling Point: 595.9±50.0 °C(Predicted)
• pka: 13.99±0.20(Predicted)